3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-(2-oxochromen-6-yl)benzamide
• InChI: InChI=1S/C18H14ClNO4/c1-2-23-16-6-3-12(10-14(16)19)18(22)20-13-5-7-15-11(9-13)4-8-17(21)24-15/h3-10H,2H2,1H3,(H,20,22)
• InChI Key: RNSVFIMGBWITCP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3)Cl
• Molecular Formula: C18H14ClNO4
• Molecular Weight: 343.8 g/mol

Description

3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide, also known as CECB, is a chemical compound that has been widely studied in the field of medicinal chemistry. Its unique structure and properties make it a promising candidate for various biomedical applications.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation and cancer progression. 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been found to inhibit the growth and migration of cancer cells.

Advantages and Limitations for Lab Experiments

3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide is also soluble in a variety of solvents, which makes it easy to use in different experimental systems. However, 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has some limitations as well. It is a highly reactive compound that can react with other chemicals in the experimental system, which can lead to false results. In addition, 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has a relatively short half-life, which can limit its effectiveness in some experimental systems.

Future Directions

There are several future directions for research on 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide. One potential area of study is the development of 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide-based drugs for the treatment of inflammatory diseases and cancer. Another potential area of research is the investigation of the molecular mechanisms underlying 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide's effects on inflammation and cancer. Additionally, 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide could be studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, the development of new synthesis methods for 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide could lead to improved yields and purities, which could facilitate its use in future research.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide involves the reaction of 3-chloro-4-ethoxybenzoic acid with 6-acetyl-2H-chromen-2-one in the presence of thionyl chloride and triethylamine. The resulting product is then treated with benzoyl chloride to obtain 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide. The purity and yield of 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide can be improved by recrystallization from a suitable solvent such as ethanol.

Scientific Research Applications

3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anticancer, and antitumor activities. 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has also been investigated as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.